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Compound of Interest

Compound Name: 2H,3H-Decafluoropentane

Cat. No.: B142709 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2H,3H-Decafluoropentane.

Adherence to these procedures is critical for ensuring a safe laboratory environment and

minimizing health risks and environmental impact.

Chemical Identifier:

Name: 2H,3H-Decafluoropentane

Synonyms: HFC-43-10mee, 1,1,1,2,2,3,4,5,5,5-decafluoropentane

CAS Number: 138495-42-8

Primary Hazards:

Causes skin, eye, and respiratory tract irritation.[1]

Harmful to aquatic life with long-lasting effects.[2][3]

Quantitative Safety Data
The following table summarizes key quantitative safety data for 2H,3H-Decafluoropentane. It

is crucial to note that specific occupational exposure limits (OELs) such as OSHA PELs or

ACGIH TLVs have not been established for this chemical.[1] The Temporary Emergency

Exposure Limits (TEELs) provided below offer guidance for short-term, emergency situations.
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Parameter Value Reference

Temporary Emergency

Exposure Limits (TEELs)

TEEL-1 (Mild, reversible

effects)
36 ppm [1]

TEEL-2 (Irreversible or

serious, escape-impairing

effects)

400 ppm [1]

TEEL-3 (Life-threatening

effects)
500 ppm [1]

Glove Compatibility

Recommended Materials

Chemical-impermeable gloves

are required. Specific

breakthrough times and

degradation data for 2H,3H-

Decafluoropentane are not

readily available in public

literature. It is imperative to

consult the glove

manufacturer's specific

chemical resistance data.

[2]

Inhalation Toxicity
LC50 (rat, 4 hr) = 114,428

mg/m³ (11,100 ppm)
[2]

Oral Toxicity LD50 (rat) > 5,000 mg/kg [2]

Dermal Toxicity LD50 (rabbit) > 5,000 mg/kg [2]

Experimental Protocols: Safe Handling and Disposal
1. Engineering Controls and Preparation:

Ventilation: All handling of 2H,3H-Decafluoropentane must be conducted in a well-

ventilated area. For procedures that may generate vapors, a certified chemical fume hood is
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mandatory.[1][2]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[1]

Spill Kit: A spill kit containing inert absorbent materials (e.g., vermiculite, sand, or earth)

should be readily available.[1]

2. Personal Protective Equipment (PPE):

A multi-layered approach to PPE is essential to prevent exposure.

Eye and Face Protection: Wear tightly fitting chemical safety goggles that conform to

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.[1] Since specific compatibility data is

limited, it is crucial to consult the manufacturer's data for the chosen glove material.

Gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN

374.[2] Inspect gloves for any signs of degradation or perforation before and during use.

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] A lab

coat is standard, and for tasks with a higher risk of splashing, a chemically resistant apron

should be worn.

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or if irritation is experienced, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[1] The specific type of respirator will

depend on the airborne concentration and the nature of the work.

3. Handling Procedures:

Avoid direct contact with eyes, skin, and clothing.[1]

Avoid breathing vapor, mist, or gas.[1]
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Keep the container tightly closed when not in use.[1]

Use non-sparking tools to prevent ignition from electrostatic discharge.[2]

Wash hands thoroughly after handling.[4]

4. Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep containers tightly closed.[1]

Store away from incompatible materials.[2]

5. Spill Response:

Minor Spills:

Evacuate the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material like vermiculite, sand, or

earth.[1]

Collect the absorbed material into a suitable, labeled container for disposal.[1]

Clean the spill area thoroughly.

Major Spills:

Evacuate the area and prevent entry.

Contact your institution's emergency response team.

Avoid runoff into storm sewers and ditches.[1]

6. Disposal Plan:

Chemical Waste: 2H,3H-Decafluoropentane must be disposed of as hazardous waste.[2]

Do not discharge into sewers or the environment.[2] The material can be disposed of by a
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licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.

[2]

Contaminated Materials: All materials contaminated with 2H,3H-Decafluoropentane,

including PPE and spill cleanup materials, must be collected in a labeled, sealed container

and disposed of as hazardous waste.[2]

Container Disposal: Empty containers should be triple-rinsed (or equivalent) and may then

be offered for recycling or reconditioning. Alternatively, puncture the container to prevent

reuse and dispose of it in a sanitary landfill, if local regulations permit.[2]

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling of 2H,3H-
Decafluoropentane, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 2H,3H-Decafluoropentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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